Cas no 2680737-52-2 (2-5-(2,2,2-trifluoroacetamido)-2H-1,2,3,4-tetrazol-2-ylacetic acid)

• Product Name: 2-5-(2,2,2-trifluoroacetamido)-2H-1,2,3,4-tetrazol-2-ylacetic acid
• CAS No: 2680737-52-2
• MF: C₅H₄F₃N₅O₃
• MW: 239.112170219421
• CID: 5648509
• PubChem ID: 165939703
• Update Time: 2025-10-29

2-5-(2,2,2-trifluoroacetamido)-2H-1,2,3,4-tetrazol-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[5-(2,2,2-trifluoroacetamido)-2H-1,2,3,4-tetrazol-2-yl]acetic acid
• 2680737-52-2
• EN300-28276563
• 2-5-(2,2,2-trifluoroacetamido)-2H-1,2,3,4-tetrazol-2-ylacetic acid

• Inchi： 1S/C5H4F3N5O3/c6-5(7,8)3(16)9-4-10-12-13(11-4)1-2(14)15/h1H2,(H,14,15)(H,9,11,16)
• InChI Key： POGCZIFXXKBAHW-UHFFFAOYSA-N
• SMILES： FC(C(NC1N=NN(CC(=O)O)N=1)=O)(F)F

Computed Properties

• Exact Mass: 239.02662349g/mol
• Monoisotopic Mass: 239.02662349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 110Ų

Additional information on 2-5-(2,2,2-trifluoroacetamido)-2H-1,2,3,4-tetrazol-2-ylacetic acid

Introduction to 2-5-(2,2,2-trifluoroacetamido)-2H-1,2,3,4-tetrazol-2-ylacetic acid (CAS No. 2680737-52-2)

2-5-(2,2,2-trifluoroacetamido)-2H-1,2,3,4-tetrazol-2-ylacetic acid (CAS No. 2680737-52-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of tetrazoles, which are known for their biological activities and versatility in drug design.

The chemical structure of 2-5-(2,2,2-trifluoroacetamido)-2H-1,2,3,4-tetrazol-2-ylacetic acid features a tetrazole ring linked to a trifluoroacetamide group and an acetic acid moiety. The presence of the trifluoroacetamide group imparts significant stability and resistance to metabolic degradation, making this compound an attractive candidate for various pharmacological studies.

Recent research has highlighted the potential of tetrazole derivatives in various therapeutic areas, including cardiovascular diseases, cancer, and neurological disorders. The unique combination of functional groups in 2-5-(2,2,2-trifluoroacetamido)-2H-1,2,3,4-tetrazol-2-ylacetic acid suggests that it may exhibit multifaceted biological activities. For instance, the tetrazole ring is known for its ability to act as a bioisostere of carboxylic acids and to form stable complexes with metal ions, which can be advantageous in designing drugs with improved pharmacokinetic properties.

In the context of cardiovascular diseases, tetrazole derivatives have been shown to possess vasodilatory properties and can be used to treat hypertension and heart failure. The trifluoroacetamide group in 2-5-(2,2,2-trifluoroacetamido)-2H-1,2,3,4-tetrazol-2-ylacetic acid may enhance its stability and bioavailability, making it a promising candidate for further investigation in this area.

Cancer research has also benefited from the study of tetrazole derivatives. These compounds have demonstrated antiproliferative and proapoptotic effects on various cancer cell lines. The multifunctional nature of 2-5-(2,2,2-trifluoroacetamido)-2H-1,2,3,4-tetrazol-2-ylacetic acid, particularly its ability to interact with multiple biological targets, makes it a valuable tool in the development of new anticancer agents.

In neurological disorders such as Alzheimer's disease and Parkinson's disease, tetrazole derivatives have shown neuroprotective effects by reducing oxidative stress and inhibiting neuroinflammation. The acetic acid moiety in 2-5-(2,2,2-trifluoroacetamido)-2H-1,2,3,4-tetrazol-2-ylacetic acid may contribute to its ability to cross the blood-brain barrier and exert its neuroprotective effects more effectively.

The synthesis of 2-5-(2,2,2-trifluoroacetamido)-2H-1,２，３，４-tetrazol-２－ｙｌａｃｅｔｉｃａｃｉｄ involves several well-established chemical reactions. The key steps include the formation of the tetrazole ring through azide coupling reactions and the introduction of the trifluoroacetamide group via nucleophilic substitution reactions. These synthetic methods are highly reproducible and scalable, making it feasible to produce this compound on a larger scale for preclinical and clinical studies.

To date, preliminary studies on ２－５－（２，２，２－ｔｒｉｆｌｕｏｒｏａｃｅｔａｍｉｄｏ）－２Ｈ－１，２，３，４－ｔｅｔｒａｚｏｌ－２－ｙｌａｃｅｔｉｃａｃｉｄ have shown promising results in vitro and in animal models. These studies have demonstrated its ability to modulate key signaling pathways involved in disease progression and its potential as a lead compound for further drug development.

In conclusion, ２－５－（２，２，２－ｔｒｉｆｌｕｏｒｏａｃｅｔａｍｉｄｏ）－２Ｈ－１，２，３，４－ｔｅｔｒａｚｏｌ－２－ｙｌａｃｅｔｉｃａｃｉｄ (CAS No. ２６８０７３７－５２－２) represents a promising new addition to the arsenal of compounds being explored for their therapeutic potential. Its unique chemical structure and multifunctional properties make it an exciting candidate for further research and development in various medical fields. As ongoing studies continue to unravel its full potential, ２－５－（２，２，２－ｔｒｉｆｌｕｏｒｏａｃｅｔａｍｉｄｏ）－２Ｈ－１，２，３，４－ｔｅｔｒａｚｏｌ－２－ｙｌａｃｅｔｉｃａｃｉｄ is poised to play a significant role in advancing our understanding of disease mechanisms and developing novel treatments.